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Compound of Interest

Compound Name: L-Threonine-13C4

Cat. No.: B15138820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and stability of L-Threonine-¹³C₄, a stable isotope-labeled amino acid crucial for a variety of

applications in research and development. This document details the physicochemical

characteristics, storage and stability considerations, and relevant metabolic pathways of this

essential compound.

Chemical Properties
L-Threonine-¹³C₄ is a non-radioactive, stable isotope-labeled version of the essential amino

acid L-Threonine, where four carbon atoms have been replaced with the ¹³C isotope. This

isotopic enrichment allows for its use as a tracer in metabolic research, proteomics, and drug

development without the safety concerns associated with radioactive isotopes.[1][2]

Physicochemical Data
The key chemical and physical properties of L-Threonine-¹³C₄ are summarized in the table

below. These values are compiled from various commercial suppliers and scientific literature.
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Property Value References

Molecular Formula ¹³C₄H₉NO₃ [3]

Molecular Weight 123.09 g/mol [4]

CAS Number 55443-53-3 [4]

Appearance White to off-white solid/powder [4]

Isotopic Purity Typically ≥98 atom % ¹³C

Chemical Purity Typically ≥95-98% [4]

Melting Point
Approximately 256 °C

(decomposes)

Solubility

Soluble in water. For instance,

125 mg/mL in H₂O with the aid

of ultrasound.

[4]

Stability and Storage
The stability of L-Threonine-¹³C₄ is critical for its effective use in experimental settings. Proper

storage is essential to prevent degradation and maintain its isotopic and chemical purity.

Recommended Storage Conditions
To ensure the long-term stability of L-Threonine-¹³C₄, the following storage conditions are

recommended by suppliers:
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Condition Recommendation References

Solid Form

Store at 4°C in a sealed

container, away from moisture

and light.

[4]

In Solvent

Store at -20°C for up to 1

month or -80°C for up to 6

months in a sealed container,

protected from moisture.

[4][5]

General Shelf Life (Solid)
2 years when stored under

optimal conditions.
[6]

Potential Degradation Pathways
While L-Threonine-¹³C₄ is a stable molecule, it can be susceptible to degradation under certain

conditions. The primary degradation pathways for threonine, which would also apply to its

isotopically labeled form, include oxidation and reactions at the amino and carboxyl groups,

particularly at elevated temperatures or in the presence of reactive chemicals. For L-Threonine

specifically, the Maillard reaction can occur in the presence of reducing sugars, leading to

browning and loss of nutritional value, though this is more relevant in food science contexts.[6]

Experimental Protocols
The following sections outline generalized experimental protocols for the analysis and stability

testing of L-Threonine-¹³C₄. These are based on standard methodologies for isotopically

labeled amino acids.

Determination of Chemical and Isotopic Purity
A common method for determining the chemical and isotopic purity of L-Threonine-¹³C₄ is

Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To quantify the chemical purity and confirm the isotopic enrichment of L-Threonine-

¹³C₄.

Methodology:
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Sample Preparation: Accurately weigh and dissolve L-Threonine-¹³C₄ in a suitable solvent,

such as water or a mild acidic solution (e.g., 0.1 M HCl), to a known concentration.

Chromatographic Separation: Inject the sample onto a suitable LC column (e.g., a C18 or

HILIC column) to separate L-Threonine-¹³C₄ from any potential impurities. The mobile phase

composition and gradient will depend on the column chemistry but typically involves a

mixture of water, acetonitrile, and a modifier like formic acid.

Mass Spectrometric Analysis: The eluent from the LC is introduced into a mass

spectrometer.

Chemical Purity: Monitor the ion corresponding to the molecular weight of L-Threonine-

¹³C₄ and any potential impurity ions. The purity is calculated by comparing the peak area

of the main compound to the total area of all detected peaks.

Isotopic Purity: Analyze the mass isotopologue distribution of the molecular ion. The

relative abundances of the M+0, M+1, M+2, M+3, and M+4 peaks will determine the

percentage of molecules that are fully labeled with four ¹³C atoms.

A workflow for this analysis is depicted below:
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Workflow for Purity Analysis of L-Threonine-¹³C₄

Sample Preparation

LC-MS Analysis

Data Analysis
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Liquid Chromatography Separation

Mass Spectrometry Detection
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Click to download full resolution via product page

Workflow for Purity Analysis of L-Threonine-¹³C₄

Stability Testing Protocol
This protocol outlines a general procedure for assessing the stability of L-Threonine-¹³C₄ under

various conditions.
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Objective: To evaluate the stability of L-Threonine-¹³C₄ over time under defined storage

conditions.

Methodology:

Sample Preparation: Prepare multiple aliquots of L-Threonine-¹³C₄ in both solid form and

dissolved in a relevant solvent (e.g., water for injection, cell culture media).

Storage Conditions: Store the aliquots under a range of conditions, for example:

Refrigerated (2-8 °C)

Room temperature (20-25 °C)

Elevated temperature (e.g., 40 °C)

Protected from light vs. exposed to light

Time Points: At specified time intervals (e.g., 0, 1, 3, 6, 12, and 24 months), remove an

aliquot from each storage condition.

Analysis: Analyze the samples for chemical purity and the appearance of degradation

products using a validated stability-indicating method, such as the LC-MS method described

in section 3.1.

Data Evaluation: Compare the purity of the stored samples to the initial (time 0) sample. A

significant decrease in purity or the appearance of degradation products indicates instability

under those conditions.

Metabolic Pathways
L-Threonine-¹³C₄ is utilized in metabolic studies to trace the fate of threonine in various

biological systems. Understanding its metabolic pathways is essential for designing and

interpreting such experiments.

L-Threonine Biosynthesis
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In microorganisms and plants, L-Threonine is synthesized from aspartate. The pathway

involves several enzymatic steps and is subject to feedback regulation.[7][8]
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Biosynthesis Pathway of L-Threonine

L-Threonine Catabolism
In mammals, L-Threonine is an essential amino acid and must be obtained from the diet. Its

degradation occurs through several pathways, with the primary route in humans being via

threonine dehydratase.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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